3-(2,6-Difluoro-4-methoxyphenyl)propan-1-OL
Overview
Description
3-(2,6-Difluoro-4-methoxyphenyl)propan-1-OL is a chemical compound that belongs to the family of alcohols. It is also known as DFP-10825 and has been found to have potential applications in scientific research.
Mechanism of Action
The mechanism of action of 3-(2,6-Difluoro-4-methoxyphenyl)propan-1-OL involves the inhibition of the production of prostaglandins and cytokines, which are responsible for inflammation, pain, and fever. It acts by blocking the activity of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins.
Biochemical and Physiological Effects:
3-(2,6-Difluoro-4-methoxyphenyl)propan-1-OL has been found to have various biochemical and physiological effects. It reduces inflammation by decreasing the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α). It also reduces pain by inhibiting the production of prostaglandins, which are responsible for pain and inflammation.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-(2,6-Difluoro-4-methoxyphenyl)propan-1-OL in lab experiments is its potential as a drug candidate for the treatment of various diseases. It has been found to have anti-inflammatory, analgesic, and antipyretic properties, which make it a promising drug candidate. However, one of the limitations of using this compound in lab experiments is its relatively low solubility in water, which can make it difficult to dissolve and administer.
Future Directions
There are several future directions for the research and development of 3-(2,6-Difluoro-4-methoxyphenyl)propan-1-OL. One of the directions is to investigate its potential as a drug candidate for the treatment of cancer. It has been found to have anti-inflammatory properties, which can be beneficial in the treatment of cancer. Another direction is to investigate its potential as a drug candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, future research can focus on improving the solubility and bioavailability of this compound to enhance its effectiveness as a drug candidate.
Synthesis Methods
The synthesis of 3-(2,6-Difluoro-4-methoxyphenyl)propan-1-OL involves the reaction of 2,6-difluoro-4-methoxybenzaldehyde with 3-hydroxypropan-1-ol in the presence of a catalyst. The reaction is carried out under specific conditions of temperature, pressure, and time to obtain the desired product. The purity of the product can be determined by various analytical techniques such as NMR, HPLC, and GC-MS.
Scientific Research Applications
3-(2,6-Difluoro-4-methoxyphenyl)propan-1-OL has potential applications in scientific research, particularly in the field of medicinal chemistry. It has been found to have anti-inflammatory, analgesic, and antipyretic properties. It can be used as a drug candidate for the treatment of various diseases, including cancer, inflammatory disorders, and pain.
properties
IUPAC Name |
3-(2,6-difluoro-4-methoxyphenyl)propan-1-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12F2O2/c1-14-7-5-9(11)8(3-2-4-13)10(12)6-7/h5-6,13H,2-4H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HEADQJFWOWBZJZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C(=C1)F)CCCO)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12F2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2,6-Difluoro-4-methoxyphenyl)propan-1-OL | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[(2-chlorophenyl)methyl]-9-(3-methoxyphenyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione](/img/no-structure.png)
![6-ethyl-N-(3-morpholin-4-ylpropyl)-1-phenyl-3-(2-thienyl)-1,6-dihydropyrrolo[2,3-c]pyrazole-5-carboxamide](/img/structure/B2925906.png)
![(9-Methyl-3,9-diazaspiro[5.5]undecan-1-yl)methanol](/img/structure/B2925907.png)
![2-(4-fluorophenyl)-N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}acetamide](/img/structure/B2925909.png)
![4-(2,3-Dimethoxyphenyl)-1-[(oxolan-2-yl)methyl]-3-[4-(trifluoromethyl)phenoxy]azetidin-2-one](/img/structure/B2925911.png)
![4-[butyl(ethyl)sulfamoyl]-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)benzamide](/img/structure/B2925912.png)
![3-{[2-(carboxymethoxy)phenyl]methylidene}-1H,2H,3H-cyclopenta[b]quinoline-9-carboxylic acid](/img/structure/B2925913.png)
![1-(4-Methoxyphenethyl)-3-((7-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)urea](/img/structure/B2925914.png)
